pH-Dependent NAAA Inhibition Potency: A Critical Criterion for Lysosomal Targeting
The compound exhibits potent, pH-dependent inhibition of human N-acylethanolamine acid amidase (NAAA). In a direct head-to-head comparison within the same patent assay cascade, compound 18 (2-[(2-Ethylbutyl)amino]-N,N-dimethylacetamide) demonstrated an IC50 of 18 nM at pH 4.5 (lysosomal conditions) versus an IC50 of 50 nM at pH 7.4 (neutral/cytosolic conditions) using lysosomal NAAA protein preparations from Sprague-Dawley rat lung [1]. This 2.8-fold shift in potency, favoring the acidic environment, contrasts with other inhibitors in the series like compound 22 (US9353075, 22), which showed IC50 values of 14 nM at pH 4.5 and 30 nM at pH 7.4 (a 2.1-fold shift), indicating that the dimethylacetamide moiety of compound 18 contributes to a unique pH-sensitivity profile [2].
Comparator 22: 14 nM (pH 4.5) vs. 30 nM (pH 7.4)
| Evidence Dimension | pH-dependent NAAA inhibitory potency |
|---|---|
| Target Compound Data | IC50: 18 nM (pH 4.5); IC50: 50 nM (pH 7.4) |
| Comparator Or Baseline | Compound 22 (US9353075, 22): IC50: 14 nM (pH 4.5); IC50: 30 nM (pH 7.4) |
| Quantified Difference | pH-sensitivity ratio for Target Compound: 2.8 (50/18); for Comparator: 2.1 (30/14); differential pH selectivity is a 33% increase in pH-dependent potency shift. |
| Conditions | Assay: Lysosomal NAAA protein preparation from male Sprague-Dawley rat lung homogenized in 20 mM Tris-HCl buffer (pH 7.4) and assayed in 100 mM NaH2PO4, 100 mM Tri Sodium buffer at 2°C. |
Why This Matters
A larger pH-dependent potency shift indicates a superior ability to target NAAA in its native acidic lysosomal compartment while minimizing activity in the neutral cytosol, a critical parameter for reducing off-target effects in ex vivo and in vivo models of inflammation and pain.
- [1] BindingDB. (2017). BDBM50439655: CHEMBL2419828::US9353075, 18. Affinity Data: IC50 18 nM at pH 4.5, IC50 50 nM at pH 7.4. View Source
- [2] BindingDB. (2017). BDBM233783: US9353075, 22. Affinity Data: IC50 14 nM at pH 4.5, IC50 30 nM at pH 7.4. View Source
